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Compound of Interest

Compound Name: Salviolone

Cat. No.: B050783 Get Quote

For researchers, scientists, and drug development professionals handling Salviolone, a

bioactive compound isolated from Salvia miltiorrhiza, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. While a specific Safety Data

Sheet (SDS) for pure Salviolone is not readily available in public databases, a comprehensive

disposal plan can be formulated by adhering to general principles of laboratory chemical waste

management and considering the known properties of the compound and its source material.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle Salviolone with the

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, lab coats, and chemical-resistant gloves. All handling of Salviolone, particularly in

powdered form, should be conducted in a well-ventilated area or a chemical fume hood to

minimize inhalation exposure.

Step-by-Step Disposal Protocol for Salviolone
Given the absence of a specific SDS, a conservative approach to disposal is recommended.

Treat Salviolone as a potentially hazardous chemical waste.

Waste Identification and Segregation:

Label a dedicated waste container clearly as "Salviolone Waste."
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Do not mix Salviolone waste with other chemical waste streams unless compatibility has

been confirmed. Aqueous waste should be collected separately from organic solvent

waste.[1]

Containerization:

Use a sealable, leak-proof, and chemically compatible container for collecting Salviolone
waste.[1][2] Ensure the container is kept closed except when adding waste.[1]

For unused or expired pure Salviolone, it is best to keep it in its original container if the

integrity of the container is intact.[2]

Small Quantities (Research Scale):

For small quantities of Salviolone solutions or contaminated materials (e.g., pipette tips,

gloves), place them directly into the designated "Salviolone Waste" container.

If dealing with a solid form, avoid generating dust. If necessary, wet the material slightly

with a suitable solvent to prevent aerosolization before transferring it to the waste

container.

Large Quantities or Bulk Disposal:

For larger quantities, it is crucial to consult with your institution's Environmental Health and

Safety (EHS) department. They will provide specific guidance based on local, state, and

federal regulations.

Decontamination of Glassware and Surfaces:

Thoroughly clean any glassware or surfaces that have come into contact with Salviolone.

Wash with an appropriate solvent, followed by soap and water. The initial solvent rinse

should be collected as hazardous waste.

Final Disposal:

All collected Salviolone waste must be disposed of through your institution's hazardous

waste management program.[2][3] Do not dispose of Salviolone down the drain or in the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://utiasafety.tennessee.edu/wp-content/uploads/sites/217/2021/01/UTIA-Hazardous-Waste-Guide.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://utiasafety.tennessee.edu/wp-content/uploads/sites/217/2021/01/UTIA-Hazardous-Waste-Guide.pdf
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://utiasafety.tennessee.edu/wp-content/uploads/sites/217/2021/01/UTIA-Hazardous-Waste-Guide.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b050783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


regular trash.[3]

Arrange for a pickup of the hazardous waste with your EHS office.

A Safety Data Sheet for Salvia Miltiorrhiza Root Extract suggests that surplus and non-

recyclable solutions should be offered to a licensed disposal company.[4]

Quantitative Data Summary
While specific disposal-related quantitative data for Salviolone is limited, its known chemical

and physical properties are summarized below. This information is crucial for EHS

professionals to determine the appropriate disposal route.

Property Value Source

Molecular Formula C₁₈H₂₀O₂ PubChem

Molecular Weight 268.35 g/mol PubChem

Appearance Solid (assumed) General Chemical Knowledge

Solubility Insoluble in water Inferred from structure

Experimental Protocols
As this document provides procedural guidance for disposal, detailed experimental protocols

for research involving Salviolone are not included. Researchers should develop their own

experimental protocols in accordance with standard laboratory practices and institutional

guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Salviolone.
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Containment
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(Goggles, Lab Coat, Gloves)

Identify and Segregate Waste
(Solid vs. Liquid)

Use a Labeled, Sealable,
and Compatible Waste Container

Collect Waste in Designated Container

Consult Institutional EHS for Guidance

Arrange for Hazardous Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Salviolone Disposal Decision Workflow.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Salviolone, thereby protecting themselves, their colleagues, and the environment.

Always prioritize safety and consult with your institutional EHS department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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